Cas no 949100-11-2 ((4-fluoro-4-piperidyl)methanol)

• Product Name: (4-fluoro-4-piperidyl)methanol
• CAS No: 949100-11-2
• MF: C₆H₁₂FNO
• MW: 133.16398525238
• MDL: MFCD17016038
• CID: 1032454
• PubChem ID: 55300414
• Update Time: 2025-08-05

(4-fluoro-4-piperidyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Fluoropiperidin-4-yl)methanol
• 4-FLUORO-4-(HYDROXYMETHYL)PIPERIDINE
• 4-fluoro-4-Piperidinemethanol
• (4-fluoro-4-piperidyl)methanol
• (4-Fluoro-piperidin-4-yl)-methanol
• 4-Fluoropiperidine-4-methanol
• CS-0102304
• P17075
• PB28680
• SCHEMBL670786
• EN300-112763
• DTXSID801307235
• 949100-11-2
• FT-0727490
• AKOS006380383
• AS-53762
• DA-39396

• MDL： MFCD17016038
• Inchi： 1S/C6H12FNO/c7-6(5-9)1-3-8-4-2-6/h8-9H,1-5H2
• InChI Key： HMCPBCNFXXRANL-UHFFFAOYSA-N
• SMILES： FC1(CO)CCNCC1

Computed Properties

• Exact Mass: 133.090292168g/mol
• Monoisotopic Mass: 133.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.10
• Boiling Point: 202 ºC
• Flash Point: 76 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (4-fluoro-4-piperidyl)methanol

(4-Fluoro-4-piperidyl)methanol: A Comprehensive Overview

(4-Fluoro-4-piperidyl)methanol, identified by the CAS number 949100-11-2, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, belonging to the class of piperidine derivatives, has been extensively studied for its role in pharmaceutical research, particularly in the development of novel therapeutic agents. The molecule's structure, which includes a piperidine ring substituted with a fluorine atom and a hydroxymethyl group, contributes to its distinctive chemical behavior and reactivity.

Recent advancements in synthetic chemistry have enabled researchers to explore innovative methods for the synthesis of (4-fluoro-4-piperidyl)methanol. One notable approach involves the use of catalytic asymmetric synthesis, which not only enhances the efficiency of the production process but also allows for better control over the stereochemistry of the final product. This development is particularly significant as stereochemistry plays a crucial role in determining the biological activity of many pharmaceutical compounds.

The pharmacological properties of (4-fluoro-4-piperidyl)methanol have been extensively investigated in preclinical studies. Research findings suggest that this compound exhibits promising activity in modulating certain cellular pathways associated with neurodegenerative diseases. For instance, studies conducted on animal models have demonstrated its potential as a neuroprotective agent, capable of mitigating oxidative stress and reducing inflammation in brain tissues. These results highlight the compound's potential as a lead molecule for the development of drugs targeting conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, (4-fluoro-4-piperidyl)methanol has also been explored for its role in materials science. Recent research has focused on its ability to act as a building block for constructing advanced materials with tailored properties. For example, the compound has been used in the synthesis of self-healing polymers, which exhibit remarkable resilience under mechanical stress. This application underscores the versatility of (4-fluoro-4-piperidyl)methanol beyond traditional pharmaceutical uses.

The environmental impact of (4-fluoro-4-piperidyl)methanol is another area that has received attention from researchers. Studies have been conducted to assess its biodegradability and toxicity levels under various environmental conditions. Preliminary results indicate that the compound exhibits moderate biodegradability, with microbial degradation being a key pathway for its removal from aquatic environments. However, further research is required to fully understand its long-term ecological effects and ensure sustainable practices in its production and disposal.

In conclusion, (4-fluoro-4-piperidyl)methanol (CAS No. 949100-11-2) is a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with advancements in synthetic and pharmacological research, positions it as a valuable tool in drug discovery and materials science. As ongoing studies continue to unravel its properties and applications, this compound is poised to make substantial contributions to both academic and industrial sectors.